Cas no 2171518-80-0 (1-amino(1,2-thiazol-5-yl)methylcyclopentan-1-ol)

1-Amino(1,2-thiazol-5-yl)methylcyclopentan-1-ol is a specialized heterocyclic compound featuring a cyclopentanol core substituted with an amino-functionalized thiazole moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both amino and hydroxyl groups enhances its versatility in derivatization, enabling selective functionalization for targeted applications. The thiazole ring contributes to potential bioactivity, often explored in drug discovery for antimicrobial or antiviral properties. Its well-defined stereochemistry and stability under controlled conditions ensure reproducibility in synthetic pathways. Suitable for research-scale applications, this compound is typically handled under inert conditions to preserve its reactive groups.
1-amino(1,2-thiazol-5-yl)methylcyclopentan-1-ol structure
2171518-80-0 structure
Product Name:1-amino(1,2-thiazol-5-yl)methylcyclopentan-1-ol
CAS No:2171518-80-0
MF:C9H14N2OS
MW:198.285260677338
CID:6281477
PubChem ID:165591787
Update Time:2025-06-11

1-amino(1,2-thiazol-5-yl)methylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-amino(1,2-thiazol-5-yl)methylcyclopentan-1-ol
    • 2171518-80-0
    • 1-[amino(1,2-thiazol-5-yl)methyl]cyclopentan-1-ol
    • EN300-1640734
    • Inchi: 1S/C9H14N2OS/c10-8(7-3-6-11-13-7)9(12)4-1-2-5-9/h3,6,8,12H,1-2,4-5,10H2
    • InChI Key: HWHOBCAFCKARBN-UHFFFAOYSA-N
    • SMILES: S1C(=CC=N1)C(C1(CCCC1)O)N

Computed Properties

  • Exact Mass: 198.08268425g/mol
  • Monoisotopic Mass: 198.08268425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 87.4Ų

1-amino(1,2-thiazol-5-yl)methylcyclopentan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1640734-0.05g
1-[amino(1,2-thiazol-5-yl)methyl]cyclopentan-1-ol
2171518-80-0
0.05g
$612.0 2023-06-04
Enamine
EN300-1640734-0.1g
1-[amino(1,2-thiazol-5-yl)methyl]cyclopentan-1-ol
2171518-80-0
0.1g
$640.0 2023-06-04
Enamine
EN300-1640734-0.25g
1-[amino(1,2-thiazol-5-yl)methyl]cyclopentan-1-ol
2171518-80-0
0.25g
$670.0 2023-06-04
Enamine
EN300-1640734-0.5g
1-[amino(1,2-thiazol-5-yl)methyl]cyclopentan-1-ol
2171518-80-0
0.5g
$699.0 2023-06-04
Enamine
EN300-1640734-1.0g
1-[amino(1,2-thiazol-5-yl)methyl]cyclopentan-1-ol
2171518-80-0
1g
$728.0 2023-06-04
Enamine
EN300-1640734-2.5g
1-[amino(1,2-thiazol-5-yl)methyl]cyclopentan-1-ol
2171518-80-0
2.5g
$1428.0 2023-06-04
Enamine
EN300-1640734-5.0g
1-[amino(1,2-thiazol-5-yl)methyl]cyclopentan-1-ol
2171518-80-0
5g
$2110.0 2023-06-04
Enamine
EN300-1640734-10.0g
1-[amino(1,2-thiazol-5-yl)methyl]cyclopentan-1-ol
2171518-80-0
10g
$3131.0 2023-06-04
Enamine
EN300-1640734-50mg
1-[amino(1,2-thiazol-5-yl)methyl]cyclopentan-1-ol
2171518-80-0
50mg
$888.0 2023-09-22
Enamine
EN300-1640734-100mg
1-[amino(1,2-thiazol-5-yl)methyl]cyclopentan-1-ol
2171518-80-0
100mg
$930.0 2023-09-22

Additional information on 1-amino(1,2-thiazol-5-yl)methylcyclopentan-1-ol

Introduction to 1-amino(1,2-thiazol-5-yl)methylcyclopentan-1-ol (CAS No. 2171518-80-0) and Its Emerging Applications in Chemical Biology

1-amino(1,2-thiazol-5-yl)methylcyclopentan-1-ol, identified by its unique Chemical Abstracts Service (CAS) number 2171518-80-0, represents a structurally intriguing compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This heterocyclic alcohol features a cyclopentanone backbone conjugated with a thiazole ring, further functionalized with an amino group and a methyl side chain. Such a molecular architecture positions it as a versatile scaffold for the development of novel bioactive molecules, particularly in the context of modulating biological pathways relevant to human health and disease.

The thiazole moiety is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. Thiazole derivatives have been extensively studied for their antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The incorporation of the 1-amino(1,2-thiazol-5-yl)methylcyclopentan-1-ol scaffold into drug discovery efforts leverages these established pharmacological profiles while introducing novel structural features that may enhance binding affinity or selectivity. The cyclopentanone ring contributes to steric constraints that can fine-tune interactions with biological targets, making this compound an attractive candidate for rational drug design.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to systematically explore the potential of such molecular scaffolds. The 1-amino(1,2-thiazol-5-yl)methylcyclopentan-1-ol structure has been computationally modeled to predict its interaction with various protein targets, including enzymes and receptors implicated in metabolic disorders and neurodegenerative diseases. Preliminary simulations suggest that this compound may exhibit inhibitory activity against key enzymes involved in inflammation and oxidative stress pathways, which are central to numerous pathological conditions.

In vitro studies have begun to elucidate the biochemical properties of 1-amino(1,2-thiazol-5-yl)methylcyclopentan-1-ol. Initial experiments demonstrate that the compound exhibits moderate solubility in polar organic solvents, facilitating its use in biochemical assays. Furthermore, preliminary toxicity assessments indicate low acute toxicity at tested concentrations, suggesting its potential for further development into therapeutic agents. These findings align with the growing interest in designing small molecules that balance efficacy with safety profiles.

The thiazole ring’s ability to engage in hydrogen bonding and hydrophobic interactions makes it particularly valuable for designing molecules that interact with biological macromolecules. In particular, the 5-substituted thiazole derivatives have shown promise in targeting bacterial biofilms and resistant strains by disrupting essential bacterial communication pathways. The presence of an amino group in 1-amino(1,2-thiazol-5-yl)methylcyclopentan-1-ol allows for further derivatization via amide or urea linkages, expanding its utility as a building block for more complex drug candidates.

Emerging research also highlights the compound’s potential role in addressing neurological disorders. The cyclopentanone moiety is structurally analogous to natural products known for their neuroprotective effects. By integrating this scaffold with the bioactive thiazole core, researchers aim to develop molecules that can cross the blood-brain barrier while modulating neurotransmitter release or receptor activity. This approach is particularly relevant given the increasing prevalence of neurodegenerative diseases such as Alzheimer’s and Parkinson’s disease.

Another promising application lies in the field of immunomodulation. The 1-amino(1,2-thiazol-5-yl)methylcyclopentan-1-ol scaffold has been hypothesized to interact with immune cell surface receptors, potentially influencing cytokine production or immune cell differentiation. Such interactions could be exploited to develop novel immunotherapies for autoimmune diseases or cancer immunotherapy. Early studies using cell-based assays suggest that this compound modulates key signaling pathways involved in immune responses without significant off-target effects.

The synthesis of 1-amino(1,2-thiazol-5-yl)methylcyclopentan-1-ol presents both challenges and opportunities for synthetic chemists. The construction of the cyclopentanone ring requires careful consideration of stereochemistry to ensure optimal biological activity. Additionally, introducing the thiazole moiety necessitates multi-step reactions involving cyclization and functional group transformations. However, advances in synthetic methodologies have made such transformations more efficient and scalable, enabling access to libraries of derivatives for screening purposes.

Future directions for research on 1-amino(1,2-thiazol-5-yl)methylcyclopentan-1-ol include exploring its mechanism of action at a molecular level through structural biology techniques such as X-ray crystallography or cryo-electron microscopy. Understanding how this compound interacts with its biological targets will provide critical insights into its therapeutic potential and guide further optimization efforts. Additionally, exploring prodrug strategies may enhance its bioavailability or targeted delivery to specific tissues or organs.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 1-amino(1,2-thiazol-5-yl)methylcyclopentan-1-ol. Predictive models trained on large datasets can prioritize compounds based on their predicted binding affinities andADMET (Absorption Distribution Metabolism Excretion Toxicity) properties before experimental validation is undertaken. This approach not only saves time but also reduces costs associated with traditional high-throughput screening methods.

In conclusion, 2171518–80–0) represents a structurally innovative molecule with significant potential across multiple therapeutic areas due to its unique combination of pharmacophoric elements derived from both cyclopentanone and thiazole moieties . Its emerging applications span antimicrobial , anti-inflammatory , anticancer , neurological ,and immunomodulatory fields , making it an exciting subject for further investigation . As research progresses , additional insights into its biochemical properties , synthetic pathways ,and clinical applications will continue to refine our understanding of this remarkable compound .

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.